Cas no 1040640-71-8 (3-[(4-phenylpiperazin-1-yl)sulfonyl]-N-{[4-(propan-2-yl)phenyl]methyl}thiophene-2-carboxamide)

• Product Name: 3-[(4-phenylpiperazin-1-yl)sulfonyl]-N-{[4-(propan-2-yl)phenyl]methyl}thiophene-2-carboxamide
• CAS No: 1040640-71-8
• MF: C₂₅H₂₉N₃O₃S₂
• MW: 483.646063566208
• CID: 5384586
• Update Time: 2025-08-05

3-[(4-phenylpiperazin-1-yl)sulfonyl]-N-{[4-(propan-2-yl)phenyl]methyl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxamide, N-[[4-(1-methylethyl)phenyl]methyl]-3-[(4-phenyl-1-piperazinyl)sulfonyl]-
• 3-[(4-phenylpiperazin-1-yl)sulfonyl]-N-{[4-(propan-2-yl)phenyl]methyl}thiophene-2-carboxamide

• Inchi： 1S/C25H29N3O3S2/c1-19(2)21-10-8-20(9-11-21)18-26-25(29)24-23(12-17-32-24)33(30,31)28-15-13-27(14-16-28)22-6-4-3-5-7-22/h3-12,17,19H,13-16,18H2,1-2H3,(H,26,29)
• InChI Key： OOTZYAIZPISSLV-UHFFFAOYSA-N
• SMILES： C1(C(NCC2=CC=C(C(C)C)C=C2)=O)SC=CC=1S(N1CCN(C2=CC=CC=C2)CC1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 3-[(4-phenylpiperazin-1-yl)sulfonyl]-N-{[4-(propan-2-yl)phenyl]methyl}thiophene-2-carboxamide

3-[(4-Phenylpiperazin-1-yl)sulfonyl]-N-{[4-(propan-2-yl)phenyl]methyl}thiophene-2-carboxamide: A Comprehensive Overview

CAS No. 1040640-71-8 refers to the compound known as 3-[(4-phenylpiperazin-1-yl)sulfonyl]-N-{[4-(propan-2-yl)phenyl]methyl}thiophene-2-carboxamide, a complex organic molecule with significant potential in the field of pharmaceutical chemistry and materials science. This compound is characterized by its intricate structure, which includes a thiophene ring, a sulfonyl group, and a piperazine moiety. The presence of these functional groups makes it a versatile compound with diverse applications.

The molecular structure of this compound is notable for its benzene rings, which contribute to its aromatic stability. The piperazine ring, a six-membered ring containing two nitrogen atoms, is a common structural element in many bioactive compounds, including antipsychotics and anticonvulsants. The sulfonyl group attached to the piperazine ring enhances the compound's ability to form hydrogen bonds, which is crucial for its interactions with biological targets.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. For instance, researchers have explored its role as a kinase inhibitor, which could be pivotal in treating various cancers and inflammatory diseases. The thiophene ring, a five-membered heterocycle containing sulfur, has been shown to exhibit significant antioxidant properties, making it a valuable component in drug design.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of advanced techniques such as microwave-assisted synthesis has significantly improved the yield and purity of the compound. These advancements have made it more accessible for further research and development.

The compound's unique properties also make it an attractive candidate for use in materials science. Its ability to form stable complexes with metal ions has led to investigations into its potential as a ligand in catalysis and sensor applications. Additionally, the compound's electronic properties suggest its suitability for use in organic electronics, particularly in the development of semiconducting materials.

In conclusion, CAS No. 1040640-71-8 represents a promising molecule with wide-ranging applications across multiple disciplines. Its structural complexity and functional diversity make it an invaluable tool for researchers in both academia and industry. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing modern science and technology.